Cas no 20790-78-7 (3-(N-Methylamino)-D-alanine)
3-(N-Methylamino)-D-alanine structure
Product Name:3-(N-Methylamino)-D-alanine
CAS No:20790-78-7
MF:C4H10N2O2
MW:118.134400844574
CID:51655
PubChem ID:6999077
Update Time:2025-04-18
3-(N-Methylamino)-D-alanine Chemical and Physical Properties
Names and Identifiers
-
- 3-(N-Methylamino)-D-alanine
- (R)-2-Amino-3-(methylamino)propanoic acid
- 3-(N-Methylamino)-D-alanine; AC1OE4MS; CTK1A1764; AG-E-52620; KB-178599; D-alanine, 3-(methylamino)-; (R)-2-Amino-3-(methylamino)propanoic acid; 3-(Methylamino)-D-alanine;
- beta-N-Methylamino-D-Ala
- AKOS030212891
- (2R)-2-amino-3-(methylamino)propanoic acid
- DTXSID50426433
- 20790-78-7
- SCHEMBL16326293
- ?-N-Methylamino-D-Ala
-
- Inchi: 1S/C4H10N2O2/c1-6-2-3(5)4(7)8/h3,6H,2,5H2,1H3,(H,7,8)/t3-/m1/s1
- InChI Key: UJVHVMNGOZXSOZ-GSVOUGTGSA-N
- SMILES: OC([C@@H](CNC)N)=O
Computed Properties
- Exact Mass: 118.0743
- Monoisotopic Mass: 118.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 75.35
3-(N-Methylamino)-D-alanine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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